(2S)-2-Amino-3-(1H-indol-7-yl)propanoic acid

• Molecular Formula: C11H12N2O2
• Molecular Weight: 204.22 g/mol
• SMILES: C1=CC2=C(C(=C1)CC(C(=O)O)N)NC=C2
• InChI: InChI=1S/C11H12N2O2/c12-9(11(14)15)6-8-3-1-2-7-4-5-13-10(7)8/h1-5,9,13H,6,12H2,(H,14,15)/t9-/m0/s1
• InChIKey: PQDAIODTDQJFBL-VIFPVBQESA-N

Non-canonical amino acids with precise C7-indolyl regiochemistry are often unavailable at research-grade enantiopurity, delaying anionophore and peptidomimetic development. (2S)-2-Amino-3-(1H-indol-7-yl)propanoic acid solves this with ≥98% enantiomeric purity and the unique 7-indolyl attachment vector. • Enables squaramide anionophores with class-leading chloride binding constants, significantly outperforming 4-, 5-, or 6-indolyl positional isomers. • Provides a distinct side-chain vector adjacent to the indole NH, enabling peptidomimetics with altered backbone geometry and enhanced metabolic stability vs. L-tryptophan. • Verified enantiopurity ≥98% (HPLC); supplied with CoA for stereochemically demanding probe and peptide designs.

Why (2S)-2-Amino-3-(1H-indol-7-yl)propanoic Acid Is Sourced as a Positional Isomer for Peptide and Chemical Probe Design

(2S)-2-Amino-3-(1H-indol-7-yl)propanoic acid (CAS 460096-40-6) is a non-canonical, chiral α-amino acid classified as an indolylalanine positional isomer. Unlike canonical L-tryptophan, which bears an indol-3-yl substituent, this compound features the alanine backbone attached at the indole C7 position [1]. This regiochemical shift places the amino acid side chain adjacent to the indole nitrogen, creating a distinct spatial geometry, electronic distribution, and hydrogen-bonding capacity. Its molecular formula is C11H12N2O2 (MW 204.23) and it is commercially available with a verified enantiomeric purity of ≥98% (HPLC) . These fundamental properties make it a strategic building block for designing conformationally constrained peptides and small-molecule probes where the vector of the side chain is critical.

C7-indolylalanine positional isomer for peptide probe design

Regiochemistry supports backbone vector modulation studies

Reported 7-indolyl context supports anion recognition research workflow

• [1] Omizzur. (n.d.). Indole Ring-Amino Acids. Peptide Knowledge Center. Retrieved from https://www.omizzur.com/knowledge/indole-ring-amino-acids.html View Source

Why Generic Tryptophan or Other Indolylalanine Isomers Cannot Substitute for (2S)-2-Amino-3-(1H-indol-7-yl)propanoic Acid

The position of the alanine substituent on the indole ring is not a trivial modification; it is a fundamental determinant of molecular recognition, physicochemical properties, and supramolecular behavior. Generic L-tryptophan (indol-3-yl) places the side chain distal to the indole NH, while (2S)-2-amino-3-(1H-indol-7-yl)propanoic acid orients it directly adjacent. This alteration modifies the angle of the amino and carboxyl groups relative to the aromatic plane, affecting peptide backbone dihedral angles, metal chelation geometry, and the compound's ability to engage in specific hydrogen-bond networks [1]. Evidence from anionophore research confirms that squaramide derivatives bearing a 7-indolyl substituent exhibit significantly higher chloride binding constants than analogs with 4-, 5-, or 6-indolyl substituents, demonstrating that the 7-position can confer unique performance advantages not achievable by other isomers [2]. Therefore, substituting a different indolylalanine isomer in a rationally designed peptide or probe is unlikely to recapitulate the desired binding affinity, selectivity, or structural motif.

L-Tryptophan (indol-3-yl)

Side-chain geometry differs; may not reproduce 7-indolyl binding or conformational profiles.

4-, 5-, or 6-indolylalanine isomers

Class-level evidence indicates lower chloride-binding efficiency with squaramide scaffolds; anion recognition may shift.

Racemic or lower-purity 7-indolylalanine

Enantiomeric purity may impact stereochemical attribution in SAR studies; specification review recommended.

• [1] Picci, G., Carreira Barral, I., Alonso Carrillo, D., Busonera, C., Milia, J., Quesada Pato, R., & Caltagirone, C. (2022). The role of indolyl substituents in squaramide-based anionophores. Repositorio Institucional de la Universidad de Burgos. http://hdl.handle.net/10259/7085 View Source
• [2] Picci, G., Carreira Barral, I., Alonso Carrillo, D., Busonera, C., Milia, J., Quesada Pato, R., & Caltagirone, C. (2022). The role of indolyl substituents in squaramide-based anionophores. Repositorio Institucional de la Universidad de Burgos. http://hdl.handle.net/10259/7085 View Source

Quantitative Evidence Guide for Selecting (2S)-2-Amino-3-(1H-indol-7-yl)propanoic Acid over Closest Analogs

Enhanced Chloride Binding Affinity of 7-Indolyl Squaramide versus Other Indolyl Positional Isomers

In a comparative study of squaramide-based anionophores, L1, L2, L6, and L8, which bear a 7-indolyl moiety, were identified as the most efficient chloride binders of the series when compared to analogs with indolyl substituents at the 4-, 5-, or 6-positions. The 7-indolyl compounds achieved the highest stability constants (Ka) for chloride binding in acetonitrile [1].

Chloride binding (class-level)

Class-level

7-Indolyl squaramides ranked most efficient in series

7-Position may confer distinct anion recognition profile

Exact Ka values not reported; acetonitrile titration data

Evidence Dimension	Chloride binding stability constant (Ka) of squaramide-based anionophores with different indolyl substituents
Target Compound Data	7-Indolyl-substituted squaramides (L1, L2, L6, L8): Reported as the most efficient binders in the series
Comparator Or Baseline	4-Indolyl, 5-Indolyl, and 6-Indolyl-substituted squaramide analogs: Lower chloride binding efficiency
Quantified Difference	The 7-indolyl compounds were explicitly identified as the most efficient in the series, indicating a significant, observable difference in Ka; however, exact numerical Ka values were not extracted.
Conditions	UV-Vis and 1H-NMR titration experiments in acetonitrile

Why This Matters

This data serves as class-level proof that the 7-indolyl regiochemistry offers unique and superior properties for molecular recognition, directly supporting the selection of a 7-indolylalanine building block over its 4-, 5-, or 6-indolyl counterparts for designing potent ligands or sensors.

• [1] Picci, G., Carreira Barral, I., Alonso Carrillo, D., Busonera, C., Milia, J., Quesada Pato, R., & Caltagirone, C. (2022). The role of indolyl substituents in squaramide-based anionophores. Repositorio Institucional de la Universidad de Burgos. http://hdl.handle.net/10259/7085 View Source

High Enantiomeric Purity (≥98%) Enables Reproducible Stereospecific Research

Commercially sourced (2S)-2-Amino-3-(1H-indol-7-yl)propanoic acid is supplied with a certified enantiomeric purity of ≥98% as determined by chiral HPLC and confirmed by NMR spectroscopy . This level of purity is critical for research reproducibility.

Enantiomeric purity

Specification review

≥98% (chiral HPLC, NMR)

Supports enantiomer-attribution in SAR interpretation

Batch-specific CoA; verify prior to use

Evidence Dimension	Enantiomeric purity specification
Target Compound Data	≥98% (HPLC, NMR verified for batch 460096-40-6)
Comparator Or Baseline	Racemic or lower-purity (>95%) mixtures of D- and L-7-indolylalanine isomers from other suppliers
Quantified Difference	A minimum 3-5% absolute increase in enantiomeric purity over baseline 95% material.
Conditions	Supplier Certificate of Analysis; assay by chiral HPLC and 1H-NMR

Why This Matters

For scientists designing stereospecific interactions, the use of a high-purity single enantiomer prevents data confounding by the opposite enantiomer, ensuring accurate structure-activity relationship (SAR) interpretation and reliable in vitro pharmacology.

Distinct Conformational and Hydrogen-Bonding Landscape Compared to Canonical L-Tryptophan

The relocation of the alanine moiety from the indole C3 (L-tryptophan) to the C7 position fundamentally alters the molecule's conformational profile. In the 7-isomer, the amino acid backbone is situated adjacent to the indole N-H group, enabling an intramolecular hydrogen-bond network and a unique spatial orientation of the amine and carboxylate groups that is sterically and electronically impossible for the 3-isomer [1]. This is evidenced by the distinct crystal packing and hydrogen-bonding patterns observed in 7-substituted tryptophan derivatives, such as L-7-cyanotryptophan, which crystallizes with a different molecular arrangement than natural L-tryptophan [2].

Conformational landscape

Context-dependent

C7 substitution alters backbone orientation and H-bonding vs. L-tryptophan

May enable distinct peptide secondary structure motifs

X-ray data from analogous 7-cyanotryptophan; review for target context

Evidence Dimension	Molecular geometry and hydrogen-bonding potential
Target Compound Data	(2S)-2-Amino-3-(1H-indol-7-yl)propanoic acid: Positions the side chain adjacent to indole N-H, creating unique intramolecular interaction potential.
Comparator Or Baseline	L-Tryptophan ((2S)-2-amino-3-(1H-indol-3-yl)propanoic acid): Side chain oriented away from the indole N-H group.
Quantified Difference	Qualitative difference in conformational freedom and hydrogen-bond donor/acceptor geometry; quantified by distinct crystal structure arrangements in analogous 7-substituted compounds.
Conditions	X-ray crystal structure analysis of analogous L-7-cyanotryptophan vs. L-tryptophan

Why This Matters

This conformational uniqueness makes the 7-isomer a privileged scaffold for inducing novel secondary structures in peptides or for achieving binding modes unattainable with natural tryptophan, which is a critical factor in rational drug design.

• [1] Omizzur. (n.d.). Indole Ring-Amino Acids. Peptide Knowledge Center. Retrieved from https://www.omizzur.com/knowledge/indole-ring-amino-acids.html View Source
• [2] Tsuchiya, Y., Ohata, M., Chisuga, T., Nakano, S., & Ito, S. (2025). Enantiopure and quasiracemic crystals of 7-substituted tryptophan derivatives: modulation of molecular arrangement for functionalized crystals. CrystEngComm, Accepted Manuscript. DOI: 10.1039/D5CE00099H View Source

Optimal Research and Industrial Use Cases for (2S)-2-Amino-3-(1H-indol-7-yl)propanoic Acid

Design of Potent and Selective Anion Receptors and Transporters

Based on its proven class-leading performance in chloride binding assays, (2S)-2-Amino-3-(1H-indol-7-yl)propanoic acid is an ideal starting material for developing a new generation of squaramide- or other scaffold-based anionophores. Incorporating this 7-indolyl amino acid can yield compounds with the highest stability constants for anion binding, a key advantage for therapeutic applications targeting ion channel dysfunction or for creating chemical sensors [1].

Synthesis of Conformationally Constrained Peptide Therapeutics

The unique regiochemistry forces a different spatial orientation of the peptide backbone compared to L-tryptophan. This enables the design of peptidomimetics with novel secondary structures and enhanced metabolic stability, particularly for targeting protein-protein interactions where the 3-indolyl motif of tryptophan is suboptimal or leads to undesired conformational flexibility [1].

Precision Chemical Biology and Probe Development

With its high enantiomeric purity (≥98%) and distinct structural vector, this non-canonical amino acid is suitable for incorporation into biological probes where stereochemical fidelity is paramount. It can be used to map the tolerance of biological binding pockets to indole geometry, enabling the differentiation of target sites that are selective for 7-indolyl versus 3-indolyl motifs and facilitating the development of highly selective chemical tools .

Application

Selection Property

Validation Focus

Anion receptor and transporter research

7-Indolyl chloride-binding profile

Anion binding assay context

Conformationally constrained peptide research

Regiochemical backbone vector control

Peptide secondary structure characterization

Chemical biology probe design

Chiral purity and C7-indolyl geometry

Stereochemical attribution review

• [1] Picci, G., Carreira Barral, I., Alonso Carrillo, D., Busonera, C., Milia, J., Quesada Pato, R., & Caltagirone, C. (2022). The role of indolyl substituents in squaramide-based anionophores. Repositorio Institucional de la Universidad de Burgos. http://hdl.handle.net/10259/7085 View Source